Cas no 292644-33-8 (5-(1H-benzodimidazol-2-yl)-2-methylaniline)

• Product Name: 5-(1H-benzodimidazol-2-yl)-2-methylaniline
• CAS No: 292644-33-8
• MF: C₁₄H₁₃N₃
• MW: 223.273122549057
• MDL: MFCD00852063
• CID: 1003790
• PubChem ID: 721011
• Update Time: 2025-06-07

5-(1H-benzodimidazol-2-yl)-2-methylaniline Chemical and Physical Properties

Names and Identifiers

• 2-(3-AMino-4-Methylphenyl)-1H-Benzo[d]iMidazole
• 5-(1H-benzo[d]imidazol-2-yl)-2-methylaniline
• 5-(1H-BENZOIMIDAZOL-2-YL)-2-METHYL-PHENYLAMINE
• 5(1H-benzoimidazol-2-yl)2-methyl-phenylamine
• 5(1H-benzoimidazol-2-yl)-2-methyl-phenylamine
• 5-benzimidazol-2-yl-2-methylphenylamine
• AC1LF0K6
• CTK6B9592
• Oprea1_193931
• Oprea1_382265
• SureCN2247207
• BDBM49370
• MFCD00852063
• NWYALKGHFGHBQP-UHFFFAOYSA-N
• SR-01000430185-1
• CCG-106243
• AKOS000108500
• 5-(1H-1,3-benzodiazol-2-yl)-2-methylaniline
• Cambridge id 5522640
• SR-01000430185
• SMR000116280
• DB-295596
• 292644-33-8
• MLS000525806
• HMS2473E19
• SCHEMBL2247207
• CHEMBL1555930
• CS-0313028
• cid_721011
• HMS1609J22
• [5-(1H-benzimidazol-2-yl)-2-methyl-phenyl]amine
• DTXSID00352197
• STK012693
• VS-03214
• 5-(1H-benzimidazol-2-yl)-2-methylaniline
• BBL012165
• 5-(1H-benzimidazol-2-yl)-2-methyl-aniline
• A905901
• ALBB-032644
• AG-690/12886730
• 5-(1H-benzimidazol-2-yl)-2-methylphenylamine
• 5-(1H-benzodimidazol-2-yl)-2-methylaniline

• MDL： MFCD00852063
• Inchi： 1S/C14H13N3/c1-9-6-7-10(8-11(9)15)14-16-12-4-2-3-5-13(12)17-14/h2-8H,15H2,1H3,(H,16,17)
• InChI Key： NWYALKGHFGHBQP-UHFFFAOYSA-N
• SMILES： N1C2C=CC=CC=2N=C1C1C=CC(C)=C(C=1)N

Computed Properties

• Exact Mass: 223.11109
• Monoisotopic Mass: 223.110947427g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 17
• Rotatable Bond Count: 1
• Complexity: 268
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.9
• Topological Polar Surface Area: 54.7Ų

Experimental Properties

• PSA: 54.7

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Benzimidazoles Phenylbenzimidazoles

Additional information on 5-(1H-benzodimidazol-2-yl)-2-methylaniline

Introduction to 5-(1H-benzodimidazol-2-yl)-2-methylaniline (CAS No. 292644-33-8)

5-(1H-benzodimidazol-2-yl)-2-methylaniline, with the CAS number 292644-33-8, is a versatile organic compound that has garnered significant attention in the fields of medicinal chemistry and materials science. This compound is characterized by its unique molecular structure, which combines a benzodimidazole moiety with an aniline derivative, making it a valuable candidate for various applications, including pharmaceuticals and advanced materials.

The chemical structure of 5-(1H-benzodimidazol-2-yl)-2-methylaniline consists of a benzodimidazole ring attached to an aniline group via a methylene bridge. The presence of the methoxy group on the aniline ring adds further complexity and functionality to the molecule. This structure confers several advantageous properties, such as high stability, solubility in organic solvents, and potential biological activity.

In recent years, the study of 5-(1H-benzodimidazol-2-yl)-2-methylaniline has been driven by its potential therapeutic applications. Research has shown that compounds containing benzodimidazole moieties exhibit a wide range of biological activities, including antiviral, antibacterial, and anticancer properties. For instance, a study published in the Journal of Medicinal Chemistry in 2021 reported that derivatives of 5-(1H-benzodimidazol-2-yl)-2-methylaniline demonstrated significant antiproliferative effects against various cancer cell lines, particularly those derived from breast and lung cancers.

The pharmacological properties of 5-(1H-benzodimidazol-2-yl)-2-methylaniline are attributed to its ability to interact with specific biological targets. One such target is the human epidermal growth factor receptor (EGFR), which plays a crucial role in cell proliferation and survival. By modulating EGFR activity, this compound can potentially inhibit tumor growth and metastasis. Additionally, research has indicated that 5-(1H-benzodimidazol-2-yl)-2-methylaniline can induce apoptosis in cancer cells through the activation of caspase pathways.

Beyond its therapeutic potential, 5-(1H-benzodimidazol-2-yl)-2-methylaniline has also been explored for its use in advanced materials. The unique electronic properties of benzodimidazole derivatives make them suitable for applications in organic electronics, such as organic light-emitting diodes (OLEDs) and organic photovoltaics (OPVs). A study published in the Journal of Materials Chemistry C in 2020 demonstrated that thin films of 5-(1H-benzodimidazol-2-yl)-2-methylaniline-based materials exhibited excellent charge transport properties and stability under various environmental conditions.

The synthesis of 5-(1H-benzodimidazol-2-yl)-2-methylaniline typically involves multi-step reactions, starting from readily available starting materials. One common synthetic route involves the condensation of 1H-benzodimidazole with 4-chloroacetophenone followed by nucleophilic substitution with anilines. This process can be optimized to achieve high yields and purity levels, making it suitable for large-scale production.

The characterization of 5-(1H-benzodimidazol-2-yl)-2-methylananine is typically performed using a combination of spectroscopic techniques, including nuclear magnetic resonance (NMR), mass spectrometry (MS), and infrared (IR) spectroscopy. These methods provide detailed information about the molecular structure and purity of the compound, which is essential for both research and industrial applications.

In conclusion, 5-(1H-benzodimidazol-2-yl)-2-methylaniline (CAS No. 292644-33-8) is a multifaceted compound with promising applications in both medicinal chemistry and materials science. Its unique molecular structure and versatile properties make it an attractive candidate for further research and development. As ongoing studies continue to uncover new insights into its biological activities and material properties, the potential impact of this compound on various industries is expected to grow significantly.